molecular formula ClK¹⁸O₃ B1147833 Chloric-18O3 Acid Potassium Salt (As a solution in H218O) CAS No. 82664-91-3

Chloric-18O3 Acid Potassium Salt (As a solution in H218O)

Cat. No. B1147833
CAS RN: 82664-91-3
M. Wt: 128.55
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Description

Chloric-18O3 Acid Potassium Salt, also known as potassium chlorate-18O3, is a compound with the molecular formula ClK [18O]3 and a molecular weight of 128.55 . It is a stable isotope-labeled compound used in various fields such as metabolic research, environmental studies, clinical diagnostics, and organic chemistry . It is also used as a strong oxidant in applications like explosives, fireworks, firecrackers, advanced safety matches, medicines, photographic reagents, analytical reagents, oxidants, rockets, and missile propellants .


Molecular Structure Analysis

The molecular structure of Chloric-18O3 Acid Potassium Salt consists of one atom of chlorine (Cl), one atom of potassium (K), and three atoms of oxygen (O). The specific arrangement of these atoms in the molecule is not provided in the search results .

properties

{ "Design of the Synthesis Pathway": "The synthesis of Chloric-18O3 Acid Potassium Salt (As a solution in H218O) can be achieved through a two-step process. The first step involves the preparation of chloric acid, which is then reacted with potassium hydroxide to produce the desired product.", "Starting Materials": [ "Oxygen-18 (18O2)", "Water (H2O)", "Potassium hydroxide (KOH)", "Chlorine gas (Cl2)" ], "Reaction": [ "Step 1: Preparation of Chloric Acid", "1. Oxygen-18 (18O2) is reacted with water (H2O) in the presence of a catalyst to produce H218O.", "2. Chlorine gas (Cl2) is bubbled through the H218O to produce chloric acid (HClO3).", "Step 2: Production of Chloric-18O3 Acid Potassium Salt", "1. Chloric acid (HClO3) is reacted with potassium hydroxide (KOH) to produce potassium chlorate (KClO3) and water (H2O).", "2. The potassium chlorate (KClO3) is then reacted with H218O to produce Chloric-18O3 Acid Potassium Salt (KCl18O3) as a solution in H218O." ] }

CAS RN

82664-91-3

Product Name

Chloric-18O3 Acid Potassium Salt (As a solution in H218O)

Molecular Formula

ClK¹⁸O₃

Molecular Weight

128.55

synonyms

Perchloryl-18O3 Potassium Salt;  Potassium Chlorate-18O3

Origin of Product

United States

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